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Compound of Interest

Compound Name: 4'-lodoacetophenone

Cat. No.: B082248

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-lodoacetophenone, a key
building block in organic synthesis and drug discovery. This document details its chemical
properties, synthesis protocols, and significant applications, with a focus on data presentation
and experimental methodologies.

Chemical Identity and Properties

4'-lodoacetophenone, also known as 1-(4-iodophenyl)ethanone, is an aromatic ketone.[1][2]
Its chemical structure, featuring an iodine atom at the para position of the acetophenone core,
makes it a versatile reagent in a variety of chemical transformations.[3]

CAS Number: 13329-40-3[1][2][4][5][€]
Synonyms: p-lodoacetophenone, 1-(4-lodophenyl)ethanone, 4-Acetylphenyl iodide.[1][2][6]

The key physicochemical properties of 4'-lodoacetophenone are summarized in the table
below for easy reference.
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Property Value Source
Molecular Formula CsH7IO [2][4]1[5][6]
Molecular Weight 246.05 g/mol [4115][6]
Melting Point 82-84 °C [6]

Boiling Point 142-144 °C at 12 Torr [6]
Appearance Pale brown to brown crystalline 6]

powder
Solubility Soluble in water [6]
log Pow 2.84 [1]

Synthesis of 4'-lodoacetophenone

A common laboratory-scale synthesis of 4'-lodoacetophenone involves the oxidation of 2-(4-
iodophenyl)propan-2-ol.[7]

Experimental Protocol: Oxidation of 2-(4-iodophenyl)propan-2-ol[7]
o Materials:
o 2-(4-iodophenyl)propan-2-ol (81 mg, 0.3 mmol)
o Silver nitrate (AgNOs) (1.6 mg, 3 mol%)
o Bismuth(lll) trifluoromethanesulfonate (Bi(OTf)3) (6 mg, 3 mol%)
o Potassium persulfate (K2S20s) (245.8 mg, 3 eq)
o 2 wt% DAPGS-750-M aqueous solution (0.6 ml, 0.5 M)
o Ethyl acetate
o Petroleum ether

o Silica gel for column chromatography
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e Procedure:

o

To a 2 ml reaction vial, add 2-(4-iodophenyl)propan-2-ol, AgNOs, Bi(OTf)s3, and K2S20s.
o Add the 2 wt% DAPGS-750-M aqueous solution to the vial.

o Seal the reaction vial and stir the mixture.

o After the reaction is complete, extract the mixture three times with ethyl acetate.

o Combine the organic phases and concentrate them using a rotary evaporator.

o Purify the resulting residue by column chromatography on silica gel, using a mixture of
petroleum ether and ethyl acetate (approximately 20:1) as the eluent.

o The final product, 4'-lodoacetophenone, is obtained as a solid. The reported yield for this
method is 71%, with a purity of 98% as determined by HPLC.[7]
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Synthesis Workflow of 4'-lodoacetophenone

Reactants:
2-(4-iodophenyl)propan-2-ol
AgNO:s, Bi(OTf)s3, K2S20s
Aqueous DAPGS-750-M
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Caption: Synthesis Workflow of 4'-lodoacetophenone.

Applications in Research and Drug Development

4'-lodoacetophenone is a valuable intermediate in various fields, particularly in organic
synthesis and medicinal chemistry.[3]
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» Organic Synthesis: The carbon-iodine bond in 4'-lodoacetophenone is readily activated for
metal-catalyzed cross-coupling reactions.[3] This makes it a key substrate for Suzuki, Heck,
Sonogashira, and Buchwald-Hartwig couplings, which are fundamental for constructing
complex organic molecules.[3] It is also used in the synthesis of iodo-substituted
compounds.[8] For instance, it can be used as a substrate for palladium-catalyzed coupling
reactions.[9][10]

» Drug Development: This compound serves as a crucial intermediate in the synthesis of a
variety of pharmaceutical agents.[8] It is notably used in the development of anti-
inflammatory and analgesic drugs.[8] Furthermore, it is a precursor in the synthesis of
quinoline-based potential anticancer agents.[9][10]

o Material Science: 4'-lodoacetophenone is employed in the production of specialty polymers
and resins, where it can enhance properties such as thermal stability and chemical
resistance.[3][8] It is also used in the creation of dyes and pigments.[3]

o Other Applications: It finds use as a reagent in analytical methods and in photochemical
studies, where it can act as a photosensitizer.[8]
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Caption: Key Application Areas of 4'-lodoacetophenone.
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Safety and Handling

4'-lodoacetophenone is considered hazardous and requires careful handling in a laboratory
setting.

e Hazards: It is known to cause skin irritation and serious eye irritation.[1][11][12] It may also
cause respiratory irritation.[11][12]

o Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[13] A dust mask (type N95 or equivalent) is also recommended.

o Handling: Use only in a well-ventilated area and avoid breathing dust, fumes, gas, mist,
vapors, or spray.[11][12] Avoid contact with skin and eyes.[1] Wash hands thoroughly after
handling.[1][11]

o Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[1] It should be kept in a dark place as it is light-sensitive.[6] Store locked up.[11][13]

o First Aid:
o If on skin: Wash with plenty of water.[11][13]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[11][12][13]

o If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[11]
[13]

Conclusion

4'-lodoacetophenone is a versatile and important chemical compound with a well-defined set
of properties and a significant role in synthetic chemistry. Its utility as a precursor in the
development of pharmaceuticals and advanced materials underscores its importance to
researchers and professionals in drug development and material science. Proper handling and
adherence to safety protocols are essential when working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b082248?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC278890050&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?ID=13329-40-3
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-cas-13329-40-3-applications-of-4-iodoacetophenone-in-fine-chemicals-jt
https://www.scbt.com/p/4prime-iodoacetophenone-13329-40-3
https://www.chemicalbook.com/synthesis/4-iodoacetophenone.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3667820.htm
https://www.guidechem.com/question/how-to-prepare-4-iodoacetophen-id122639.html
https://www.chemimpex.com/products/27645
https://www.scientificlabs.ie/product/carbonyl-compounds/357804-25G
https://www.scientificlabs.co.uk/product/carbonyl-compounds/357804-5G
https://www.chemicalbook.com/msds/4-iodoacetophenone.htm
https://www.capotchem.com/doc/viewmsds_13329-40-3.html
https://www.echemi.com/sds/4-iodoacetophenone-pd181109102713.html
https://www.benchchem.com/product/b082248#4-iodoacetophenone-cas-number-and-properties
https://www.benchchem.com/product/b082248#4-iodoacetophenone-cas-number-and-properties
https://www.benchchem.com/product/b082248#4-iodoacetophenone-cas-number-and-properties
https://www.benchchem.com/product/b082248#4-iodoacetophenone-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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